Cas no 309-16-0 (Benzene, 1-(trifluoromethyl)-3-[(trifluoromethyl)sulfonyl]-)

• Product Name: Benzene, 1-(trifluoromethyl)-3-[(trifluoromethyl)sulfonyl]-
• CAS No: 309-16-0
• MF: C₈H₄F₆O₂S
• MW: 278.171582221985
• CID: 1444984
• PubChem ID: 12598643
• Update Time: 2025-04-20

Benzene, 1-(trifluoromethyl)-3-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(trifluoromethyl)-3-[(trifluoromethyl)sulfonyl]-
• 1-(trifluoromethyl)-3-(trifluoromethylsulfonyl)benzene
• IAXVRHAQVODOIL-UHFFFAOYSA-N
• 309-16-0
• DTXSID90503919
• 1-(Trifluoromethanesulfonyl)-3-(trifluoromethyl)benzene

• Inchi： 1S/C8H4F6O2S/c9-7(10,11)5-2-1-3-6(4-5)17(15,16)8(12,13)14/h1-4H
• InChI Key： IAXVRHAQVODOIL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 277.98361951g/mol
• Monoisotopic Mass: 277.98361951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų